2-(4-fluorophenoxy)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C18H25FN2O3/c19-15-1-3-17(4-2-15)24-13-18(22)20-11-14-5-8-21(9-6-14)16-7-10-23-12-16/h1-4,14,16H,5-13H2,(H,20,22)
• InChI Key: POJCYJVXIHECLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)F)C3CCOC3
• Molecular Formula: C18H25FN2O3
• Molecular Weight: 336.4 g/mol

Description

2-(4-fluorophenoxy)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It has been shown to inhibit the activity of several enzymes and signaling pathways that are involved in cancer progression and metastasis.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Targeting EGFR and c-Met Pathways: The compound’s chemical structure suggests potential as a dual inhibitor of epidermal growth factor receptor (EGFR) and c-Met pathways. . Researchers are investigating whether this compound could serve as a novel EGFR/c-Met dual-targeting inhibitor, potentially overcoming drug resistance and improving therapeutic outcomes.

Computational Chemistry

Molecular Docking and Binding Studies: Using computational tools, scientists can perform molecular docking simulations to predict how this compound interacts with specific protein targets. Investigating its binding affinity to relevant receptors (e.g., EGFR, c-Met) can guide drug design and optimization.